Memantine-d3 Hydrochloride
Overview
Description
Memantine hydrochloride is used to treat moderate to severe Alzheimer’s disease . It is not a cure for Alzheimer’s disease but it can help people with the disease . Memantine will not cure Alzheimer’s disease, and it will not stop the disease from getting worse .
Synthesis Analysis
Memantine, being an UV inactive molecule, was first derivatized by conducting conventional diazotization reaction and further coupling with N,N-dimethyl aniline (DMA) at 2 to 5°C . The newly formed MMT-DMA complex showed characteristic absorbance maximum at 354 nm .
Molecular Structure Analysis
Memantine hydrochloride, chemically known as 1-amino-3,5-dimethyladamantane hydrochloride, is white to off-white amorphous or crystalline solid . Its molecular formula is C12H21NHCl and the molecular weight is 215.76 g/mol .
Chemical Reactions Analysis
Memantine (MMT), being an UV inactive molecule, was first derivatized by conducting conventional diazotization reaction and further coupling with N,N-dimethyl aniline (DMA) at 2 to 5°C . The newly formed MMT-DMA complex showed characteristic absorbance maximum at 354 nm .
Physical And Chemical Properties Analysis
Memantine hydrochloride has a molecular formula of C12H21N.HCl and a molecular weight of 215.76 . It is soluble in water (27 mg/mL) and DMSO (30 mg/mL) .
Scientific Research Applications
Alzheimer’s Disease Treatment
Memantine hydrochloride is an orally active NMDA (N-methyl-D-aspartate) receptor antagonist . It has been approved by the USFDA in December 2003 and is prescribed for Alzheimer’s disease . It helps in slowing down the progression of symptoms in moderate to severe Alzheimer’s disease by regulating the activity of glutamate, a chemical involved in information processing, storage, and retrieval .
Dementia Treatment
Apart from Alzheimer’s, Memantine hydrochloride is also used in the treatment of dementia . It can help to ease certain behavioral symptoms of moderate to severe forms of this condition, such as agitation and aggression .
Parkinson’s Disease Management
Memantine hydrochloride has been widely used for the treatment of neurological disorders like Parkinson’s disease . It can help manage symptoms such as stiffness, tremors, spasms, and poor muscle control .
Treatment of Pervasive Developmental Disorders
Pervasive developmental disorders, including autism spectrum disorders, can also be treated with Memantine hydrochloride . It can help to improve social interaction and communication in these patients .
Schizophrenia Treatment
Memantine hydrochloride is used in the treatment of schizophrenia . It can help manage symptoms such as hallucinations, delusions, and cognitive difficulties .
Alcohol Abuse Treatment
Memantine hydrochloride has been used in the treatment of alcohol abuse . It can help to reduce cravings and withdrawal symptoms .
Spectrophotometric Estimation
Memantine hydrochloride can be used in spectrophotometric estimation . It can be derivatized by conducting a conventional diazotization reaction and further coupling with N,N-dimethyl aniline (DMA) at 2 to 5°C . The newly formed MMT-DMA complex showed characteristic absorbance maximum at 354 nm .
Pharmaceutical Formulation Analysis
The developed method for spectrophotometric estimation of Memantine hydrochloride has proven to be successful when applied for quantitative determination of marketed pharmaceutical formulations . This method showed expediency over the previously reported methods including instantaneous reaction, facile synthesis, and high sensitivity .
Mechanism of Action
The principal mechanism of action of memantine is believed to be the blockade of current flow through channels of N-methyl-d-aspartate (NMDA) receptors . These are a glutamate receptor subfamily broadly involved in brain function . Memantine is a low-affinity voltage-dependent non-competitive NMDA receptor antagonist .
Safety and Hazards
Memantine hydrochloride is considered hazardous by the 2012 OSHA Hazard Communication Standard . It causes skin irritation and serious eye irritation . It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
3-methyl-5-(trideuteriomethyl)adamantan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N.ClH/c1-10-3-9-4-11(2,6-10)8-12(13,5-9)7-10;/h9H,3-8,13H2,1-2H3;1H/i1D3; |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDDHMLJTFXJGPI-NIIDSAIPSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CC3CC(C1)(CC(C3)(C2)N)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C12CC3CC(C1)(CC(C3)(C2)N)C.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Memantine-d3 Hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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